
p-Tolylacetic acid molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852 Get Quote

An In-depth Technical Guide to p-Tolylacetic Acid

This technical guide provides a comprehensive overview of p-Tolylacetic acid, also known as

4-Methylphenylacetic acid. It is intended for researchers, scientists, and professionals in drug

development and chemical synthesis. This document details the core physicochemical

properties, outlines a common experimental protocol for its synthesis, and presents a logical

workflow for this process.

Core Properties of p-Tolylacetic Acid
p-Tolylacetic acid is an aromatic carboxylic acid that serves as a key intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1] Its molecular structure and properties are

fundamental to its reactivity and application in organic synthesis.

Physicochemical Data Summary
The essential quantitative data for p-Tolylacetic acid are summarized in the table below for

quick reference.
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Property Value References

Molecular Formula C₉H₁₀O₂ [1][2][3][4][5]

Molecular Weight 150.17 g/mol [2][3][5][6]

CAS Number 622-47-9 [1][2][3][4][5][6]

Melting Point 88-92 °C [6]

Boiling Point 265-267 °C [6]

Appearance
White to light yellow

powder/crystal

Synthesis and Experimental Protocols
A prevalent method for the industrial production of p-Tolylacetic acid is the acid-catalyzed

hydrolysis of p-methyl benzyl cyanide.[7][8] This process is valued for its simplicity and stability,

making it suitable for large-scale manufacturing.[7]

Experimental Protocol: Acid Hydrolysis of p-Methyl
Benzyl Cyanide
This protocol describes a generalized procedure for the synthesis of p-Tolylacetic acid.

Materials:

p-Methyl benzyl cyanide

Concentrated sulfuric acid

Water

Toluene (or other suitable organic solvent for extraction)

Sodium hydroxide or Sodium carbonate (for neutralization, optional)

Hydrochloric acid or Sulfuric acid (for acidification)
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Activated carbon (for decolorizing, optional)

Procedure:

Hydrolysis: In a suitable reaction vessel (e.g., a three-necked flask equipped with a reflux

condenser and stirrer), slowly add p-methyl benzyl cyanide to a pre-heated solution of

sulfuric acid in water.[7][8] The mixture is heated under reflux and stirred for several hours to

ensure the complete hydrolysis of the nitrile group to a carboxylic acid.

Work-up and Extraction: After the reaction is complete, the mixture is cooled. An organic

solvent, such as toluene, is added to extract the crude p-Tolylacetic acid from the aqueous

phase.[7] The organic layers are combined.

Purification (Neutralization and Acidification): The combined organic extracts are washed

with water. To further purify, the product can be treated with an alkaline solution (e.g., sodium

hydroxide) to form the sodium salt of the acid, which is soluble in the aqueous phase.[7] The

aqueous layer is then separated and acidified with an inorganic acid (e.g., hydrochloric acid)

to a pH of 1-2, causing the p-Tolylacetic acid to precipitate.[7][9]

Isolation and Drying: The precipitated solid is collected by filtration. The crude product is then

washed with water to remove any remaining inorganic salts. The final product is dried to yield

p-Tolylacetic acid.[7] Recrystallization from a suitable solvent, such as 60% ethanol, can be

performed for higher purity.[9]

Logical Workflow for Synthesis
The following diagram illustrates the key stages in the synthesis of p-Tolylacetic acid via the

acid hydrolysis of p-methyl benzyl cyanide.
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Caption: Workflow for p-Tolylacetic acid synthesis.
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Biological Activity and Applications
p-Tolylacetic acid is not only a synthetic intermediate but also a biologically active compound.

It has been shown to exhibit anticancer activity by inhibiting cancer cell proliferation.[3] Its utility

extends to being a precursor in the synthesis of various pharmaceuticals and agrochemicals,

highlighting its importance in medicinal chemistry and the chemical industry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. chemscene.com [chemscene.com]

3. P-Tolylacetic Acid | 622-47-9 | FT52494 | Biosynth [biosynth.com]

4. p-Tolylacetic acid, 99% | Fisher Scientific [fishersci.ca]

5. scent.vn [scent.vn]

6. p-トリル酢酸 ReagentPlus®, 99% | Sigma-Aldrich [sigmaaldrich.com]

7. CN100455557C - The production method of methylphenylacetic acid - Google Patents
[patents.google.com]

8. Organic Syntheses Procedure [orgsyn.org]

9. CN102633623A - Methylphenylacetic acid preparation method - Google Patents
[patents.google.com]

To cite this document: BenchChem. [p-Tolylacetic acid molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051852#p-tolylacetic-acid-molecular-weight-and-
formula]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b051852?utm_src=pdf-body
https://www.biosynth.com/p/FT52494/622-47-9-p-tolylacetic-acid
https://www.chemimpex.com/products/21980
https://www.benchchem.com/product/b051852?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/21980
https://www.chemscene.com/622-47-9.html
https://www.biosynth.com/p/FT52494/622-47-9-p-tolylacetic-acid
https://www.fishersci.ca/shop/products/p-tolylacetic-acid-99-thermo-scientific-1/p-7022382
https://scent.vn/en/pages/compound/p-tolylacetic-acid-248474
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t38105
https://patents.google.com/patent/CN100455557C/en
https://patents.google.com/patent/CN100455557C/en
http://www.orgsyn.org/demo.aspx?prep=CV1P0436
https://patents.google.com/patent/CN102633623A/en
https://patents.google.com/patent/CN102633623A/en
https://www.benchchem.com/product/b051852#p-tolylacetic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b051852#p-tolylacetic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b051852#p-tolylacetic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b051852#p-tolylacetic-acid-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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